Cas no 261913-04-6 (2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-)

2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- structure
261913-04-6 structure
Product name:2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
CAS No:261913-04-6
MF:C16H19NO3
MW:273.326964616776
CID:1425916

2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadienamide, 5-(1,3-benzodioxol-5-yl)-N-butyl-, (2E,4E)-
    • Inchi: 1S/C16H19NO3/c1-2-3-10-17-16(18)7-5-4-6-13-8-9-14-15(11-13)20-12-19-14/h4-9,11H,2-3,10,12H2,1H3,(H,17,18)/b6-4+,7-5+
    • InChI Key: GLSARSFOAIORLO-YDFGWWAZSA-N
    • SMILES: C(NCCCC)(=O)/C=C/C=C/C1=CC=C2OCOC2=C1

Computed Properties

  • Exact Mass: 273.13657

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Melting Point: 142-143 °C(Solv: ethyl acetate (141-78-6))
  • Boiling Point: 483.5±45.0 °C(Predicted)
  • PSA: 47.56
  • pka: 14.52±0.46(Predicted)

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